Cas no 651304-78-8 (Phenol, 2-[1-[(3-hydroxypropyl)imino]propyl]-)

• Product Name: Phenol, 2-[1-[(3-hydroxypropyl)imino]propyl]-
• CAS No: 651304-78-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 406636
• PubChem ID: 135496815
• Update Time: 2025-04-19

Phenol, 2-[1-[(3-hydroxypropyl)imino]propyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[1-[(3-hydroxypropyl)imino]propyl]-
• 6-[1-(3-hydroxypropylamino)propylidene]cyclohexa-2,4-dien-1-one
• DTXSID80799647
• 651304-78-8
• 6-{1-[(3-HYDROXYPROPYL)AMINO]PROPYLIDENE}CYCLOHEXA-2,4-DIEN-1-ONE

• Inchi： 1S/C12H17NO2/c1-2-11(13-8-5-9-14)10-6-3-4-7-12(10)15/h3-4,6-7,14-15H,2,5,8-9H2,1H3/b13-11+
• InChI Key： JYGNPULDYAXOGJ-ACCUITESSA-N
• SMILES： OCCC/N=C(/C1C=CC=CC=1O)\CC

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.82